(E)-tert-butyl (3-(7-methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1,3]dioxin-5-yl)allyl)carbamate

• IUPAC Name: tert-butyl N-[3-(7-methoxy-2,2-dimethyl-4-oxo-1,3-benzodioxin-5-yl)prop-2-enyl]carbamate
• InChI: InChI=1S/C19H25NO6/c1-18(2,3)26-17(22)20-9-7-8-12-10-13(23-6)11-14-15(12)16(21)25-19(4,5)24-14/h7-8,10-11H,9H2,1-6H3,(H,20,22)
• InChI Key: SPZRQKRFFGQGNH-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=CC(=CC(=C2C(=O)O1)C=CCNC(=O)OC(C)(C)C)OC)C
• Molecular Formula: C19H25NO6
• Molecular Weight: 363.4 g/mol

Description

The compound is a carbamate derivative with a benzo[d][1,3]dioxin moiety. Carbamates are organic compounds derived from carbamic acid and are often used in a variety of applications including as pesticides and pharmaceuticals. The benzo[d][1,3]dioxin moiety is a type of aromatic compound that is often found in various pharmaceuticals and natural products.

Molecular Structure Analysis

The molecular structure of this compound would likely be quite complex due to the presence of the benzo[d][1,3]dioxin and carbamate moieties. These groups are both quite bulky and could potentially have a significant impact on the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the carbamate group could potentially make the compound polar and capable of forming hydrogen bonds.

Scientific Research Applications

Polymer Science Applications

Organic Synthesis

Compounds with structural similarities to “(E)-tert-butyl (3-(7-methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1,3]dioxin-5-yl)allyl)carbamate” have been explored for their roles in the synthesis of complex organic molecules. For example, researchers have utilized tert-butyl carbamates in stereoselective base-induced conversions of naphthalenic precursors into naphthopyrans, highlighting the importance of such compounds in facilitating selective organic transformations (R. Giles, I. Green, L. S. Knight, V. Son, & Selwyn C. Yorkea, 1994). Another study focused on the general and facile synthesis of indoles with oxygen-bearing substituents, employing tert-butyl methoxy(or (triisopropylsilyl)oxy)-2-((trimethylsilyl)ethynyl)phenyl)carbamates, showcasing the versatility of tert-butyl carbamates in organic synthesis (Y. Kondo, S. Kojima, & T. Sakamoto, 1997).

Medicinal Chemistry

In medicinal chemistry, structures analogous to “(E)-tert-butyl (3-(7-methoxy-2,2-dimethyl-4-oxo-4H-benzo[d][1,3]dioxin-5-yl)allyl)carbamate” have been investigated for their potential as therapeutic agents. For instance, tert-butyl carbamates have been used in the synthesis of chiral isomers of ethyl carbamate derivatives, which showed activity in biological systems, indicating the potential medicinal applications of these compounds (C. Temple & G. Rener, 1992).

Mechanism of Action

The mechanism of action of this compound would likely depend on its intended use. For example, many carbamate pesticides work by inhibiting acetylcholinesterase, an enzyme important for nerve function.

Future Directions

The future directions for this compound could potentially involve further exploration of its properties and potential uses. This could include testing its activity against various biological targets or investigating its potential applications in fields like medicine or agriculture.